Cas no 139112-39-3 (1H-Pyrrole-1-acetamide,N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo-)

• Product Name: 1H-Pyrrole-1-acetamide,N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo-
• CAS No: 139112-39-3
• MF: C₁₂H₁₁N₃O₇
• MW: 309.231642961502
• CID: 1261367
• PubChem ID: 89981347
• Update Time: 2025-04-20

1H-Pyrrole-1-acetamide,N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-acetamide,N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo-
• 139112-39-3
• SCHEMBL15489485
• DTXSID601117268
• 1H-Pyrrole-1-acetamide, N-[2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-2-oxoethyl]-2,5-dihydro-2,5-dioxo-

• Inchi： 1S/C12H11N3O7/c16-7(6-14-8(17)1-2-9(14)18)13-5-12(21)22-15-10(19)3-4-11(15)20/h1-2H,3-6H2,(H,13,16)
• InChI Key： NZJYENKDVVYFFD-UHFFFAOYSA-N
• SMILES： O(C(CNC(CN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 309.05973
• Monoisotopic Mass: 309.05969970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 130.16